Cas no 1806538-85-1 (3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one
• CAS No: 1806538-85-1
• MF: C₁₀H₉Br₂NO₃
• MW: 350.991361379623
• CID: 4978102
• Update Time: 2025-06-09

3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one

• Inchi： 1S/C10H9Br2NO3/c11-4-3-10(14)9-5-8(13(15)16)2-1-7(9)6-12/h1-2,5H,3-4,6H2
• InChI Key： ZGKGMWXPBBXRMO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(CCBr)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one

3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one (CAS No. 1806538-85-1): An Overview of Its Structure, Properties, and Applications

3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one (CAS No. 1806538-85-1) is a complex organic compound with a unique molecular structure and a wide range of potential applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its bromine and nitro functional groups, which contribute to its reactivity and versatility in various chemical reactions.

The molecular formula of 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one is C₁₂H₉Br₂NO₃, and its molecular weight is approximately 369.00 g/mol. The compound features a benzene ring substituted with a bromomethyl group at the 2-position and a nitro group at the 5-position, along with a propionyl moiety attached to the benzene ring via the bromomethyl group. This intricate structure endows the compound with unique chemical properties that make it an interesting subject for both academic research and industrial applications.

In terms of physical properties, 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one is typically a solid at room temperature with a melting point ranging from 70 to 75°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The reactivity of 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one is primarily driven by its bromine and nitro functional groups. The bromine atoms can undergo nucleophilic substitution reactions, making the compound useful as a building block in organic synthesis. The nitro group can be reduced to an amino group under appropriate conditions, which can further expand its utility in the synthesis of more complex molecules.

In the context of pharmaceutical research, 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one has shown promise as an intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of new drugs targeting various diseases, including cancer and infectious diseases. For instance, researchers have investigated its potential as a precursor for compounds with antimicrobial and antifungal properties.

A notable study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one exhibited significant activity against multidrug-resistant bacteria. The bromine and nitro groups were found to play crucial roles in enhancing the antibacterial efficacy of these derivatives. This finding highlights the potential of this compound as a valuable starting material for the development of novel antibiotics.

In addition to its pharmaceutical applications, 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one has also been explored for its use in materials science. Its unique electronic properties make it suitable for applications in electronic devices and sensors. Researchers have investigated its use as a dopant or modifier in organic semiconductors, where it can improve the performance of devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The synthesis of 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one involves several steps, including the bromination of a substituted benzene ring and the subsequent formation of the propionyl moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-bromomethyl-5-nitrobenzaldehyde with bromoacetyl bromide in the presence of a base such as potassium carbonate.

The safety profile of 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-5-nitrophenyl)propan-1-one (CAS No. 1806538-85-1) is a versatile organic compound with significant potential in various fields, including chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.